N-cyclopropyl-2-(2-nitrophenyl)acetamide

• IUPAC Name: N-cyclopropyl-2-(2-nitrophenyl)acetamide
• InChI: InChI=1S/C11H12N2O3/c14-11(12-9-5-6-9)7-8-3-1-2-4-10(8)13(15)16/h1-4,9H,5-7H2,(H,12,14)
• InChI Key: ABBVKGHGRRHGRM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C11H12N2O3
• Molecular Weight: 220.22 g/mol

Description

"N-cyclopropyl-2-(2-nitrophenyl)acetamide" is a chemical compound that belongs to a class of organic compounds known as acetamides, characterized by a specific functional group (the acetamide group) attached to an aromatic ring with a nitro substituent and a cyclopropyl group. This compound, like its relatives, might be of interest due to its potential in various applications, including but not limited to, materials science, catalysis, and as intermediates in organic synthesis.

Synthesis Analysis

The synthesis of acetamide derivatives typically involves acylation reactions where an acyl chloride reacts with an amine. For "this compound," a likely synthetic route could involve the reaction of 2-nitrophenylacetic acid or its chloride derivative with cyclopropylamine in the presence of a suitable catalyst or base. Studies on related compounds, such as the synthesis of N-[4-(4-Bromobutoxy)-2-nitrophenyl]acetamide, involve steps like alkylation and nitration, indicating a multi-step process might be required for complex acetamide derivatives (Zhang Da-yang, 2004).